Cas no 16597-10-7 (2,1,3-Benzoxadiazole, 4-nitro-7-phenoxy-)

• Product Name: 2,1,3-Benzoxadiazole, 4-nitro-7-phenoxy-
• CAS No: 16597-10-7
• MF: C₁₂H₇N₃O₄
• MW: 257.201682329178
• CID: 1346570
• PubChem ID: 10563069
• Update Time: 2025-04-20

2,1,3-Benzoxadiazole, 4-nitro-7-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4-nitro-7-phenoxy-
• 7-nitro-4-phenoxy-2,1,3-benzoxadiazole
• DTXSID90441822
• 4-Nitro-7-phenoxybenzo[c][1,2,5]oxadiazole
• TQP1022
• SCHEMBL3504074
• 7-phenoxy-4-nitrobenzofurazan
• 4-nitro-7-phenoxy-2,1,3-benzoxadiazole
• 16597-10-7

• Inchi： 1S/C12H7N3O4/c16-15(17)9-6-7-10(12-11(9)13-19-14-12)18-8-4-2-1-3-5-8/h1-7H
• InChI Key： BEFCWWATKVSQNB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=C(C2C1=NON=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.04365571g/mol
• Monoisotopic Mass: 257.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94Ų